4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one

• IUPAC Name: 4-amino-6-(3-methoxyphenyl)-2-[[4-(trifluoromethyl)phenyl]methyl]pyridazin-3-one
• InChI: InChI=1S/C19H16F3N3O2/c1-27-15-4-2-3-13(9-15)17-10-16(23)18(26)25(24-17)11-12-5-7-14(8-6-12)19(20,21)22/h2-10H,11,23H2,1H3
• InChI Key: SLRPCGAXHFYEKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN(C(=O)C(=C2)N)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H16F3N3O2
• Molecular Weight: 375.3 g/mol

Description

4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the pyridazinone class of compounds and has been found to possess a range of interesting biological activities.

Scientific Research Applications

• Synthetic Chemistry Applications :

  • The synthesis of novel pyrimidine and fused pyrimidine derivatives, including the exploration of different electrophilic reagents, demonstrates the chemical versatility of compounds related to 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one (Mahmoud, El-ziaty, Ismail, & Shiba, 2011).
  • Research on the synthesis of various 1,2,4-triazole derivatives, including compounds structurally similar to 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one, has been conducted to explore their antimicrobial properties (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

• Molecular Structure and Analysis :

  • Studies on compounds with similar molecular structures, like 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]-triazin-8(7H)-one, offer insights into the crystallographic and molecular properties, which could be relevant for understanding the structure of 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one (Hwang, Tu, Wang, & Lee, 2006).

• Herbicidal and Agronomic Applications :

  • The synthesis of pyridazine derivatives, including those structurally related to the compound , has been explored for their potential herbicidal activities. This research shows the agricultural and environmental relevance of such chemical compounds (Xu, Zhu, Zou, Liu, Wang, Hu, & Yang, 2012).

• Antimicrobial and Antitumor Studies :

  • There has been research on the synthesis of new 4-amino-3- (p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and their evaluation for anticancer activity, highlighting the potential medicinal applications of compounds similar to 4-amino-6-(3-methoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

• Pharmaceutical Chemistry Research :

  • The compound's potential for synthesizing new pharmaceutical agents is indicated by research on related chemical structures. Studies on the synthesis and antimicrobial activities of new triazole derivatives, for instance, provide insights into the pharmacological potential of structurally related compounds (Bektaş et al., 2007).